Cas no 1393534-35-4 (4-Bromo-1h,2h,3h-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Bromo-1h,2h,3h-pyrrolo[2,3-b]pyridine
• CAS No: 1393534-35-4
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD20258857
• CID: 2169799
• PubChem ID: 72214403
• Update Time: 2025-10-12

4-Bromo-1h,2h,3h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1h,2h,3h-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-2,3-dihydro-
• CS-0051019
• 4-BROMO-2,3-DIHYDRO-1H-PYRROLO[2,3-B]PYRIDINE
• AS-51459
• 1393534-35-4
• SY099530
• SCHEMBL13991574
• AKOS025396083
• P12726
• AB76365
• DB-253094
• SB15781
• MFCD20258857
• 4-bromo-1H,2H,3H-pyrrolo(2,3-b)pyridine
• 892-842-8

• MDL： MFCD20258857
• Inchi： 1S/C7H7BrN2/c8-6-2-4-10-7-5(6)1-3-9-7/h2,4H,1,3H2,(H,9,10)
• InChI Key： QMLSOSJYPRBJCX-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2=C1CCN2

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Bromo-1h,2h,3h-pyrrolo[2,3-b]pyridine

4-Bromo-1H,2H,3H-Pyrrolo[2,3-b]Pyridine: A Comprehensive Overview

4-Bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine, identified by the CAS number 1393534-35-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrrolopyridines, which are known for their unique structural properties and potential applications in drug discovery. The inclusion of a bromine atom at the 4-position introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers exploring its synthetic routes and biological activities.

The structure of 4-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine consists of a pyrrole ring fused with a pyridine ring. This fused bicyclic system is characterized by its aromaticity and conjugation, which contribute to its stability and reactivity. The bromine substituent at the 4-position plays a crucial role in modulating the electronic properties of the molecule. Recent studies have highlighted the importance of such substitutions in influencing the compound's interaction with biological targets, such as enzymes and receptors.

One of the most promising areas of research involving 4-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine is its potential as a lead compound in drug development. Researchers have explored its ability to inhibit various enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound exhibits selective inhibition against certain kinases involved in cellular signaling pathways. This selectivity is critical for developing drugs with high efficacy and minimal side effects.

The synthesis of 4-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine has been approached through several methods, including cyclization reactions and coupling strategies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the desired position. Such methods not only enhance the efficiency of synthesis but also allow for fine-tuning the structure to optimize biological activity.

In addition to its therapeutic potential, 4-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine has been studied for its role in materials science. Its aromaticity and conjugation make it a candidate for applications in organic electronics and optoelectronic devices. Recent research has explored its use as a building block for constructing functional materials with tailored electronic properties.

The growing interest in 4-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine is also driven by its structural versatility. By modifying other positions on the pyrrolopyridine ring or incorporating additional functional groups, researchers can create derivatives with enhanced properties tailored to specific applications. This modular approach underscores the compound's potential as a platform for developing new chemical entities with diverse functionalities.

In conclusion, 4-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine, CAS number 1393534-35-4, stands as a testament to the intricate relationship between chemical structure and biological function. Its unique properties continue to inspire innovative research across multiple disciplines, from drug discovery to materials science. As our understanding of this compound deepens through ongoing studies and technological advancements, it holds immense promise for contributing to groundbreaking developments in these fields.